(E)-3-(thiophen-2-yl)-N-((5-(thiophen-2-yl)pyridin-3-yl)methyl)acrylamide

• IUPAC Name: (E)-3-thiophen-2-yl-N-[(5-thiophen-2-ylpyridin-3-yl)methyl]prop-2-enamide
• InChI: InChI=1S/C17H14N2OS2/c20-17(6-5-15-3-1-7-21-15)19-11-13-9-14(12-18-10-13)16-4-2-8-22-16/h1-10,12H,11H2,(H,19,20)/b6-5+
• InChI Key: VWZTYPISNXVCJV-AATRIKPKSA-N
• Canonical SMILES: C1=CSC(=C1)C=CC(=O)NCC2=CC(=CN=C2)C3=CC=CS3
• Isomeric SMILES: C1=CSC(=C1)/C=C/C(=O)NCC2=CC(=CN=C2)C3=CC=CS3
• Molecular Formula: C17H14N2OS2
• Molecular Weight: 326.4 g/mol

Description

(E)-3-(thiophen-2-yl)-N-((5-(thiophen-2-yl)pyridin-3-yl)methyl)acrylamide, also known as TPCA-1, is a small molecule inhibitor that has been developed for the inhibition of the nuclear factor kappa B (NF-κB) signaling pathway. NF-κB is a transcription factor that plays a crucial role in the regulation of immune responses, inflammation, and cell survival. The activation of NF-κB has been implicated in the pathogenesis of various diseases, including cancer, autoimmune disorders, and inflammatory diseases. TPCA-1 has been shown to inhibit the activation of NF-κB and has potential therapeutic applications in the treatment of these diseases.

Scientific Research Applications

Photophysical Studies

Researchers have probed the photophysical properties of this compound. Its absorption and emission spectra provide insights into its electronic transitions. These studies contribute to our understanding of its behavior in different environments and guide its applications in optoelectronic devices.

ChemicalBook: 1,4-Di(4-pyridyl)benzeneThe Royal Society of Chemistry創薬化学品と医薬化学品の専門商社 | ナミキ商事株式会社